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Abstract
Radicinin, a mycotoxin produced by various fungi, including species from the Alternaria and

Cochliobolus genera, has garnered significant scientific interest due to its diverse biological

activities.[1][2] This technical guide provides an in-depth review of the current literature on

radicinin, focusing on its chemical properties, biosynthesis, multifaceted biological effects, and

mechanisms of action. Particular emphasis is placed on its potential as a bioherbicide and an

anticancer agent. This document consolidates quantitative data from various studies into

structured tables for comparative analysis, details key experimental protocols, and presents

signaling pathways and experimental workflows through explanatory diagrams to facilitate a

deeper understanding of this promising natural compound.

Chemical Properties and Biosynthesis
Radicinin (IUPAC name: (2S,3S)-3-Hydroxy-2-methyl-7-[(E)-prop-1-enyl]-2,3-

dihydropyrano[3,2-c]pyran-4,5-dione) is a dihydropyranopyran-4,5-dione with the molecular

formula C₁₂H₁₂O₅ and a molar mass of 236.22 g/mol .[2][3]

Table 1: Physicochemical Properties of Radicinin
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Property Value Reference

Molecular Formula C₁₂H₁₂O₅ [2]

Molar Mass 236.22 g/mol

IUPAC Name

(2S,3S)-3-Hydroxy-2-methyl-7-

[(E)-prop-1-enyl]-2,3-

dihydropyrano[3,2-c]pyran-4,5-

dione

CAS Number 10088-95-6

The biosynthesis of radicinin in fungi is a complex process involving a polyketide synthase

pathway. While the complete enzymatic cascade is still under full investigation, it is understood

to originate from acetyl-CoA and malonyl-CoA precursors.

Biological Activities
Radicinin exhibits a broad spectrum of biological activities, with its phytotoxic and anticancer

properties being the most extensively studied.

Phytotoxicity and Bioherbicidal Potential
Radicinin has demonstrated significant phytotoxic effects, particularly against the invasive

weed buffelgrass (Cenchrus ciliaris). This has led to its investigation as a potential target-

specific bioherbicide. Studies have shown that radicinin displays high toxicity to buffelgrass

while exhibiting low toxicity to native plant species, highlighting its potential for targeted weed

management. Furthermore, it has been reported to have no teratogenic, sub-lethal, or lethal

effects on zebrafish embryos, suggesting a favorable environmental profile.

Table 2: Phytotoxicity of Radicinin and its Derivatives
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Compound
Concentration
(M)

Target Species Effect Reference

Radicinin 2.5 x 10⁻³ Cenchrus ciliaris
High

phytotoxicity

Radicinin 10⁻³ Cenchrus ciliaris
Maintained

toxicity

Radicinin 10⁻³
Native Sonoran

Desert species

No phytotoxic

effects

3-epi-radicinin 2.5 x 10⁻³ Cenchrus ciliaris
Less active than

radicinin

Radicinol 2.5 x 10⁻³ Cenchrus ciliaris
Less active than

radicinin

Cochliotoxin 2.5 x 10⁻³ Cenchrus ciliaris
Less active than

radicinin

Anticancer Activity
Recent research has unveiled the potential of radicinin as an anticancer agent. In vitro studies

have demonstrated its cytotoxicity against various human cancer cell lines.

Table 3: In Vitro Anticancer Activity of Radicinin (IC₅₀ Values in µM)

Cell Line Radicinin Cisplatin (Control) Reference

A549 (Non-small cell

lung carcinoma)
7.7 ± 0.6 8.4 (mean)

Hs683

(Oligodendroglioma)
8.7 ± 0.4 8.4 (mean)

SKMEL-28

(Melanoma)
8.2 ± 0.2 8.4 (mean)
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The data indicates that radicinin exhibits potent anticancer activity, with IC₅₀ values

comparable to the established chemotherapeutic drug, cisplatin.

Other Biological Activities
In addition to its phytotoxic and anticancer properties, radicinin has been reported to possess

antifungal, insecticidal, and plant growth regulatory activities.

Mechanism of Action
The primary mechanism of radicinin's phytotoxicity is believed to involve the induction of

oxidative stress within chloroplasts. Studies on the synthetic analogue, (±)-3-deoxyradicinin,

have shown that it causes the uncontrolled opening of stomata, leading to wilting. This is

followed by the generation of reactive oxygen species (ROS), specifically singlet oxygen, within

the chloroplasts, which triggers a chloroplast-specific pathway of programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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